Cas no 873922-26-0 (Benzenethiol, 5-bromo-4-fluoro-2-methyl-)

• Product Name: Benzenethiol, 5-bromo-4-fluoro-2-methyl-
• CAS No: 873922-26-0
• MF: C₇H₆BrFS
• MW: 221.089943408966
• CID: 1887662
• PubChem ID: 50998617
• Update Time: 2025-04-21

Benzenethiol, 5-bromo-4-fluoro-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzenethiol, 5-bromo-4-fluoro-2-methyl-
• 5-Bromo-4-fluoro-2-methylthiophenol
• 5-Bromo-4-fluoro-2-methylbenzenethiol
• 5-bromo-4-fluoro-2-methylbenzene-1-thiol
• 873922-26-0

• MDL： MFCD16817670
• Inchi： 1S/C7H6BrFS/c1-4-2-6(9)5(8)3-7(4)10/h2-3,10H,1H3
• InChI Key： QMOWUZVKXPQDQS-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(C)=C(C=1)S)F

Computed Properties

• Exact Mass: 219.93576Da
• Monoisotopic Mass: 219.93576Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 1Ų